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Compound of Interest

Compound Name: C10-200

Cat. No.: B15574644 Get Quote

Before proceeding with any disposal protocol, it is imperative to determine which substance

you are handling. Consult your Safety Data Sheet (SDS). The CAS (Chemical Abstracts

Service) number is the most reliable identifier.

UNS C10200 Copper: A solid metal alloy with CAS number 7440-50-8.[1][2] It is typically

used in electrical and electronic applications.[3][4][5]

Isotridecanol Ethoxylate: A non-ionic surfactant, which is a liquid or waxy solid. The CAS

number for the broader category is 9043-30-5.[6] This type of chemical is common in

detergents, cleaners, and various industrial processes.[7]

The disposal procedures for these two substances are vastly different.

Disposal of UNS C10200 (Oxygen-Free Copper)
In its solid form, C10200 copper is generally not considered hazardous.[2] However, dust,

fumes, or powders generated during processing (e.g., grinding, cutting, welding) can be

hazardous if inhaled or ingested and may be classified as hazardous waste.[1][2]

Core Disposal Protocol:

Solid Form: For solid pieces of C10200 copper, recycling is the preferred method of disposal.

[1] Contact a local scrap metal recycler to arrange for pickup or drop-off.

Dust and Fumes: Dust and other fine particles collected from machining or other processes

may be classified as hazardous waste.[1]
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These materials should be collected in a sealed, clearly labeled container.

The label should indicate "Hazardous Waste - Copper Dust".

Dispose of this waste through your institution's Environmental Health and Safety (EHS)

office or a certified hazardous waste disposal contractor, in accordance with federal, state,

and local regulations.[1][2]

Contaminated Materials: Any materials used to clean up copper dust (e.g., wipes, HEPA

filters) should also be disposed of as hazardous waste.

Disposal of Isotridecanol Ethoxylate
Isotridecanol ethoxylates are surfactants that are very toxic to aquatic life with long-lasting

effects.[8] Therefore, they must be disposed of as hazardous waste and must not be released

into the environment or sewer systems.[8][9]

Core Disposal Protocol:

Waste Collection:

Collect waste isotridecanol ethoxylate and any solutions containing it in a dedicated, leak-

proof, and chemically compatible container.

The container must be clearly labeled as "Hazardous Waste: Isotridecanol Ethoxylate" and

include the appropriate hazard warnings (e.g., "Harmful," "Environmental Hazard").

Storage: Store the waste container in a designated hazardous waste accumulation area.

This area should be secure, well-ventilated, and away from incompatible materials such as

strong oxidizing agents, acids, and bases.[10]

Disposal: Arrange for disposal through your institution's EHS office or a licensed hazardous

waste disposal company.[6][8] Do not pour this chemical down the drain.[8][9]

Empty Containers: Empty containers that held isotridecanol ethoxylate may still contain

residue and should be treated as hazardous waste.[6] They should be disposed of through

the same hazardous waste stream.[6] Do not reuse these containers.
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Summary of Disposal and Safety Data
Property UNS C10200 (Copper) Isotridecanol Ethoxylate

CAS Number 7440-50-8[1] 9043-30-5[6]

Physical Form Solid Metal Liquid or Waxy Solid

Primary Hazard
Dust/fumes from processing

can cause irritation.[1]

Harmful if swallowed, causes

severe skin burns and eye

damage, very toxic to aquatic

life.[8][11]

Personal Protective Equipment

(PPE)

Standard lab attire for solid

form. For dust/fumes:

respirator, gloves, safety

glasses.[1]

Chemical-resistant gloves,

safety goggles, lab coat.[6][11]

Primary Disposal Method Recycle solid material.[1]

Incineration or other methods

by a licensed hazardous waste

facility.[8]

Can it be drain disposed? No No.[8][9]

Special Considerations

Dust can be explosive when

mixed with certain materials

like sodium azide.[1]

Avoid release to the

environment.[8]

Experimental Protocols
No specific experimental protocols for the disposal of C10-200 were cited in the search results.

The standard procedure for chemical waste disposal is not typically presented as an

"experiment" but as a safety and regulatory compliance workflow. The key is to follow the

guidance provided in the Safety Data Sheet and your institution's established hazardous waste

management procedures.

C10-200 Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of a

substance labeled "C10-200".
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Copper Disposal Ethoxylate Disposal

Start: Identify C10-200 Waste

Consult Safety Data Sheet (SDS)

Identify CAS Number

CAS: 7440-50-8
(UNS C10200 Copper)

Copper

CAS: 9043-30-5
(Isotridecanol Ethoxylate)

Ethoxylate

CAS Unknown or Other

Unknown

Determine Physical Form Dispose as Hazardous Waste via EHS Contact EHS for Identification and Disposal Guidance

Solid (Chunks, Sheets, etc.)

Solid

Dust, Powder, or Fumes

Dust/Powder

Recycle via Scrap Metal Vendor Dispose as Hazardous Waste via EHS

DO NOT DISPOSE IN DRAIN

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of C10-200.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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